Cas no 1805486-57-0 (3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-sulfonyl chloride
• CAS No: 1805486-57-0
• MF: C₇H₆ClF₂NO₃S
• MW: 257.642246723175
• CID: 4888390
• Update Time: 2025-09-28

3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO3S/c1-3-4(6(9)10)2-5(12)7(11-3)15(8,13)14/h2,6,12H,1H3
• InChI Key： XUCCURXWILEURR-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=C(C(F)F)C(C)=N1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-sulfonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-sulfonyl chloride (CAS No. 1805486-57-0)

3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-sulfonyl chloride (CAS No. 1805486-57-0) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxy functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a pyridine core, makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The growing interest in fluorinated compounds like 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-sulfonyl chloride stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are increasingly exploring its utility in covalent inhibitor design, a hot topic in targeted cancer therapies and infectious disease treatment. Its sulfonyl chloride moiety also enables facile conjugation with amines and alcohols, making it a versatile building block for high-throughput screening libraries.

In the context of green chemistry, the synthesis and handling of 1805486-57-0 align with the industry's shift toward sustainable methodologies. Recent studies highlight its role in catalyzed cross-coupling reactions, reducing the need for hazardous reagents. This aligns with the rising demand for eco-friendly chemical processes, a frequently searched topic among organic chemists and process engineers.

From a commercial perspective, 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-sulfonyl chloride is often referenced in patents related to crop protection chemicals, reflecting its potential in agrochemical innovation. Its difluoromethyl group is particularly valued for improving the lipophilicity and cell membrane permeability of active ingredients, addressing common challenges in pesticide formulation.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1805486-57-0, ensuring purity and consistency for research applications. The compound's stability under various pH conditions and solvent systems is another area of interest, particularly for formulation scientists optimizing delivery systems.

As the scientific community continues to explore structure-activity relationships (SAR), 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-sulfonyl chloride remains a focal point for lead compound optimization. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in bioconjugation and proteomics, fields that are rapidly evolving with advancements in precision medicine.

In summary, 1805486-57-0 represents a convergence of innovation and practical application, bridging gaps between academic research and industrial development. Its multifaceted properties ensure its relevance in addressing some of the most pressing challenges in life sciences and material engineering today.